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This document provides detailed application notes and protocols for the analysis of triazole
fungicides and their metabolites in various matrices using the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) method.

Triazole fungicides are a widely used class of pesticides for controlling fungal diseases in
crops.[1] Their extensive use, however, raises concerns about potential environmental
contamination and residues in food products.[2] Monitoring these residues, including their
metabolites, is crucial for food safety and environmental protection. The QUEChERS method
has become a popular sample preparation technique for the analysis of pesticide residues in
food and environmental samples due to its simplicity, speed, and low solvent consumption.[1]

[3]

Principle of the QUEChERS Method

The QUEChERS method is a two-step process involving an extraction and a cleanup phase.
Initially, the sample is homogenized and extracted with an organic solvent, typically acetonitrile,
in the presence of salts to induce liquid-liquid partitioning and drive the analytes into the
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organic layer.[2] This is followed by a dispersive solid-phase extraction (d-SPE) cleanup step
where an aliquot of the organic extract is treated with a combination of sorbents to remove
interfering matrix components such as pigments, sugars, and fatty acids.[2][3] The final extract
is then ready for analysis, most commonly by liquid chromatography-tandem mass
spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).[2]

Experimental Protocols
Standard QUEChERS Protocol for Triazole Fungicides

This protocol is a general procedure adaptable to various fruit and vegetable matrices.
a. Sample Preparation and Extraction:

» Homogenize a representative laboratory sample (1-2 kg) using a chopper.[3]

e Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[2][4]

e Add 10-15 mL of acetonitrile (or ethyl acetate as a modification).[2][3]

o For samples with low water content, add an appropriate amount of water to hydrate the
sample.[2]

e Add a salt mixture, commonly consisting of magnesium sulfate (MgSOa4) and sodium chloride
(NaCl), to induce phase separation.[2][4]

o Shake the tube vigorously for 1 minute.
o Centrifuge the tube at = 2500 rpm for 5 minutes.[4]
b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Take a 1-8 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 15 mL
centrifuge tube.

e Add a d-SPE cleanup sorbent mixture. A common combination for triazole fungicides is
primary secondary amine (PSA) to remove organic acids and sugars, and anhydrous
magnesium sulfate to remove excess water.[2][3] C18 is also used as a sorbent.[5][6]
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» Vortex the tube for 30 seconds to 1 minute.

o Centrifuge the tube for 5 minutes.

e The resulting supernatant is the final extract.[2]
c. Analysis:

e The final extract can be directly injected into an LC-MS/MS system or further processed
(e.g., evaporated and reconstituted in a suitable solvent).[2]

o LC separation is often performed on a C18 reversed-phase column.[3]

e Mass spectrometric detection is typically carried out using an electrospray ionization (ESI)
source in positive ion mode.[5][7]

QuPPe (Quick Polar Pesticides) Method for Polar
Metabolites

The analysis of polar triazole metabolites like 1,2,4-triazole (TRZ), 1,2,4-triazole alanine (TA),
and 1,2,4-triazole acetic acid (TAA) can be challenging with standard QUEChERS methods.[1]
The QuPPe method is a modified approach suitable for these polar compounds.

a. Sample Preparation and Extraction:

» Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
e Add 10 mL of methanol with 1% formic acid.[1]

» Shake vigorously.

o Centrifuge the tube.

e The supernatant can be directly analyzed, often without a cleanup step, due to the use of
isotopically labeled internal standards to compensate for matrix effects.[1]

Quantitative Data Summary
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The following tables summarize the performance of the QUEChERS method for the analysis of
various triazole fungicides and their metabolites in different matrices.

Table 1: Recovery of Triazole Fungicides in Fruits and Vegetables using a Modified
QUEChERS Method|[3]

.. . Fortification Level
Fungicide Matrix Recovery (%)

(mglkg)

o Tomato, Cabbage,
Triadimenol 0.05,0.5,1.0 90 - 105
Carrot, Orange

o Tomato, Cabbage,
Triadimefon 0.05,0.5,1.0 90 - 105
Carrot, Orange

Tomato, Cabbage,
Cyproconazole 0.05,0.5,1.0 76 - 120
Carrot, Orange

] Tomato, Cabbage,
Myclobutanil 0.05,0.5,1.0 90 - 105
Carrot, Orange

Tomato, Cabbage,
Tebuconazole 0.05,0.5,1.0 90 - 105
Carrot, Orange

Tomato, Cabbage,
Fenbuconazole 0.05,0.5,1.0 76 - 100
Carrot, Orange

Tomato, Cabbage,
Hexaconazole 0.05,0.5,1.0 90 - 105
Carrot, Orange

] Tomato, Cabbage,
Propiconazole 0.05,0.5,1.0 90 - 105
Carrot, Orange

) Tomato, Cabbage,
Difenoconazole 0.05,0.5,1.0 90 - 105
Carrot, Orange

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Triazole Fungicides

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://scispace.com/pdf/determination-of-triazole-fungicides-in-fruits-and-30mmzkosdw.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Fungicide(s) Method Matrix LOD LOQ
21 Triazole Animal-origin
o UPLC-MS/MS 0.1-0.3 pug/kg 0.3-0.9 ug/kg
Fungicides foods
9 Triazole Fruits and
o LC-MS - 0.01 mg/kg
Fungicides Vegetables
Myclobutanil,
MAD-DLLME-
Tebuconazole, Water 0.14-0.27puglLt 047-090pglL™?
) GC-MS
Difenoconazole
22 Triazole QUEChERS-LC- Chinese Herbal
o o 1-2.5 pg/kg 10-20 pg/kg
Pesticides MS/MS Medicines
Penconazole,
DSPE-DLLME- 4.0,7.8, and
Tebuconazole, Tea -
LC-MS 31.6 ng kg™

Triadimenfon

Table 3: Recovery of Triazole Fungicides and Metabolites in Various Matrices[7]

Compound Matrix Recovery (%)

14 Parent Triazoles & 8

) Apples 70-101
Metabolites
14 Parent Triazoles & 8

] Peaches 60 -121
Metabolites
14 Parent Triazoles & 8

) Flour 57 -118
Metabolites
14 Parent Triazoles & 8

] Raw Water 75-99
Metabolites
14 Parent Triazoles & 8

] Tap Water 79-99
Metabolites

Visualizations

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.semanticscholar.org/paper/Determination-of-22-triazole-compounds-including-in-Schermerhorn-Golden/3adf138544c64f5e84d4852701a0fbef7e81367f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Extraction

1. Homogenized Sample (10-159g)

:

2. Add Acetonitrile & Salts

:

3. Shake Vigorously

:

4. Centrifuge

:

Organic Supernatant

Dispersive SPE Cleanup

5. Take Aliquot of Supernatant

:

6. Add d-SPE Sorbents (PSA, MgS0O4)

:

7. Vortex

:

8. Centrifuge

:

Final Extract

Anavlysis
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Caption: QUEChERS experimental workflow for triazole fungicide analysis.
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conjugation with serine

1,2,4-Triazolylalanine (TA)

oxidation

1,2,4-Triazolylacetic Acid (TAA)
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Caption: Common metabolic pathway of triazole fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. eurl-pesticides.eu [eurl-pesticides.eu]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15556961/docs?utm_src=pdf-body-img#quechers-method-for-triazole-fungicides-and-metabolites-application-notes-and-protocols
https://www.benchchem.com/product/b15556961?utm_src=pdf-custom-synthesis#bc-rfq
https://www.eurl-pesticides.eu/userfiles/file/EurlSRM/EurlSrm_meth_TriazoleDerivativeMetabolites.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556961?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

e 2. benchchem.com [benchchem.com]
e 3. scispace.com [scispace.com]
e 4. pubs.acs.org [pubs.acs.org]

o 5. Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-
performance liquid chromatography coupled with tandem mass spectrometry - PubMed
[pubmed.ncbi.nim.nih.gov]

o 6. researchgate.net [researchgate.net]

o 7. [PDF] Determination of 22 triazole compounds including parent fungicides and metabolites
in apples, peaches, flour, and water by liquid chromatography/tandem mass spectrometry. |
Semantic Scholar [semanticscholar.org]

e To cite this document: BenchChem. [QUEChERS Method for Triazole Fungicides and
Metabolites: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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